4-(propan-2-yloxy)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzamide

• IUPAC Name: 4-propan-2-yloxy-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzamide
• InChI: InChI=1S/C17H22N4O2S/c1-12(2)23-15-5-3-13(4-6-15)17(22)19-14-7-9-21(10-8-14)16-11-18-24-20-16/h3-6,11-12,14H,7-10H2,1-2H3,(H,19,22)
• InChI Key: MLBLUGCCUVQXSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2CCN(CC2)C3=NSN=C3
• Molecular Formula: C17H22N4O2S
• Molecular Weight: 346.4 g/mol

Description

The compound “4-(propan-2-yloxy)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzamide” is a complex organic molecule. It contains several functional groups, including a propan-2-yloxy group, a thiadiazol group, and a benzamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzamide group suggests a planar structure around this part of the molecule. The thiadiazol group is a heterocyclic compound that contains sulfur and nitrogen.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Anti-Arrhythmic Activity : Research has demonstrated the synthesis of piperidine-based 1,3-thiazole, 1,3,4-thiadiazole, and 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives, showcasing significant anti-arrhythmic activity. The chemical processes involved cyclization and reaction with hydrazonoyl chlorides, underlining the versatility of thiadiazole derivatives in medicinal chemistry (Abdel‐Aziz et al., 2009).

• Antileishmanial Activity : Novel 5-(5-nitrofuran-2-y1)-1,3,4-thiadiazoles with piperazinyl-linked benzamidine substituents have been synthesized and shown potent antileishmanial activity. These findings highlight the potential therapeutic applications of thiadiazole derivatives against Leishmania major, a significant concern in tropical regions (Tahghighi et al., 2011).

• Anti-Fatigue Effects : The synthesis of benzamide derivatives, such as 1-(1,3-benzodioxol-5-ylcarbonyl) piperidine, and their crystal structures have been investigated for potential anti-fatigue effects. This research suggests a new avenue for the development of fatigue-combating pharmaceuticals (Wu et al., 2014).

• Antimicrobial and Antituberculosis Properties : Synthesis and SAR, In-Silico appraisal, and antimicrobial studies of substituted 2-aminobenzothiazoles derivatives have shown promising activity against Methicillin-resistant Staphylococcus aureus (MRSA) and other microbial strains. This illustrates the broad-spectrum potential of thiadiazole compounds in combating resistant bacterial infections (Anuse et al., 2019).

• Surfactant Synthesis and Microbiological Activities : Novel thiadiazolyl piperidine, piperazine, and imidazole derivatives have been synthesized from biologically active stearic acid, showcasing antimicrobial activities and potential as nonionic surfactants. This research underscores the dual utility of thiadiazole derivatives in both pharmacological and industrial applications (Abdelmajeid et al., 2017).